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Compound of Interest

Compound Name: K-Ras G12C-IN-3

Cat. No.: B560167 Get Quote

The following guide provides essential safety and logistical information for the proper handling

and disposal of the irreversible small molecule inhibitor, K-Ras G12C-IN-3. This document is

intended for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection.

Disclaimer: This guide is for informational purposes. Always consult your institution's

Environmental Health and Safety (EHS) department and local regulations for specific disposal

requirements. The Safety Data Sheet (SDS) for the specific product you are using should be

considered the primary source of information.

Hazard Identification and Safety Overview
K-Ras G12C-IN-3 is classified as a hazardous substance. According to its Safety Data Sheet

(SDS), the primary hazards are:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[1]

Due to its high aquatic toxicity, it is imperative to prevent this compound from entering drains,

water courses, or the soil.[1] All waste containing K-Ras G12C-IN-3 must be collected and

treated as hazardous chemical waste.
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Chemical and Physical Properties
A summary of the key quantitative data for K-Ras G12C-IN-3 is presented below.

Property Value Reference

CAS Number 1629268-19-4 [1]

Molecular Formula C₂₁H₁₉Cl₃N₂O₃ [1]

Molecular Weight 453.75 g/mol [1]

Storage (Powder) -20°C [1]

Storage (Solvent) -80°C [1]

Personal Protective Equipment (PPE) and Handling
Before handling or preparing K-Ras G12C-IN-3 for disposal, ensure the following personal

protective equipment is used to minimize exposure.[1]

Eye Protection: Wear safety goggles with side shields.

Hand Protection: Use chemically resistant, impervious gloves.

Skin and Body Protection: Wear an impervious lab coat or other protective clothing.

Respiratory Protection: Use a suitable respirator if dust or aerosols are generated.

Ventilation: Handle the compound only in areas with adequate exhaust ventilation, such as a

chemical fume hood.[1]

Step-by-Step Disposal Protocol
Disposal of K-Ras G12C-IN-3 and materials contaminated with it must be handled through an

approved hazardous waste program.[1][2] Do not dispose of this chemical down the drain or in

regular trash.[2][3]

Methodology for Waste Segregation and Disposal:
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Identify Waste Type:

Solid Waste: Unused or expired K-Ras G12C-IN-3 powder, contaminated consumables

(e.g., weigh boats, pipette tips, gloves, bench paper).

Liquid Waste: Solutions containing K-Ras G12C-IN-3 (e.g., from experiments, stock

solutions). Note that this compound is often dissolved in solvents like DMSO.[4]

Empty Containers: The original vial or container that held the compound.

Segregate Waste Streams:

Keep solid and liquid waste separate.[5]

Do not mix incompatible wastes. K-Ras G12C-IN-3 should not be mixed with strong

acids/alkalis or strong oxidizing/reducing agents.[1] Always check the SDS for detailed

incompatibility information.[5]

Segregate this waste stream from other waste types like biohazards or radioactive waste.

Package and Label Waste:

Container: Use a designated, leak-proof hazardous waste container that is compatible with

the waste type (e.g., a polyethylene container for liquids).[6] Do not use Schott bottles.[5]

Fill containers to no more than 90% capacity.[6]

Labeling: Clearly label the waste container in English with the words "Hazardous Waste"

and the full chemical name: "K-Ras G12C-IN-3".[5] Include relevant hazard pictograms

(e.g., "Harmful," "Environmental Hazard"). The label should also list the container's

contents and approximate concentrations.

Store Waste Properly:

Store the sealed and labeled waste container in a designated "Satellite Accumulation

Area" (SAA).[7]

The SAA should be close to the point of generation and under the direct supervision of

laboratory personnel.[6]
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Ensure the container is kept closed at all times except when adding waste.[7]

Use secondary containment (e.g., a larger tub or bucket) to prevent spills from reaching

drains.[2]

Arrange for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) or equivalent office to

schedule a pickup for the hazardous waste.[2]

Do not transport hazardous waste yourself.[2] Trained EHS personnel will handle the

collection and transfer to a licensed waste disposal facility.[6]

Accidental Release Measures
In the event of a spill, follow these procedures immediately.

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure the

area is well-ventilated.[1]

Wear Full PPE: Before cleaning, don the appropriate personal protective equipment as

described in Section 3.[1]

Containment: Prevent the spill from spreading or entering any drains or water courses.[1]

Clean-up:

For liquid spills, absorb the solution with a liquid-binding material like diatomite or

universal binders.[1]

For solid spills, carefully sweep or collect the material, avoiding dust formation.

Decontaminate: Scrub the affected surfaces and equipment with alcohol.[1]

Dispose: Collect all contaminated materials (absorbent, PPE, etc.) in a sealed, labeled

hazardous waste container and dispose of it according to the protocol in Section 4.[1]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of K-Ras
G12C-IN-3 waste.

K-Ras G12C-IN-3 Disposal Workflow

Waste Generation
(Solid or Liquid)

1. Identify Hazards
(Consult SDS)

2. Segregate Waste
(Solids vs. Liquids, Incompatibles)

3. Package & Label
(Use appropriate, sealed container.
Label with contents and hazards.)

4. Store in SAA
(Designated Satellite
Accumulation Area)

5. Arrange Pickup
(Contact EHS/Waste Management)

Proper Disposal by
Licensed Facility
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of K-Ras G12C-IN-3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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